Cas no 72517-80-7 (Butanoic acid,2,2'-thiobis-)

• Product Name: Butanoic acid,2,2'-thiobis-
• CAS No: 72517-80-7
• MF: C₈H₁₄O₄S
• MW: 206.259361743927
• CID: 575314
• PubChem ID: 313667
• Update Time: 2025-04-19

Butanoic acid,2,2'-thiobis- Chemical and Physical Properties

Names and Identifiers

• 2-(1-carboxypropylsulfanyl)butanoic acid
• Butanoic acid,2,2'-thiobis-
• 2-(1-hydroxy-1-oxobutan-2-yl)sulfanylbutanoic acid
• AC1L7NY2
• NSC229298
• racem.-2,4-Diaethyl-3-thia-glutarsaeure
• racem.-2,4-diethyl-3-thia-glutaric acid
• racem.-Bis-(1-carboxy-propyl)-sulfid
• 72517-80-7
• meso-2,2'-Thiobis-butanoic acid
• 2,2'-Sulfanediyldibutanoic acid
• NSC-229298
• 20664-34-0
• DTXSID701031330
• SCHEMBL1574284
• DTXSID60310596

• Inchi： 1S/C8H14O4S/c1-3-5(7(9)10)13-6(4-2)8(11)12/h5-6H,3-4H2,1-2H3,(H,9,10)(H,11,12)
• InChI Key： IQJONTHXEYNKMB-UHFFFAOYSA-N
• SMILES： S(C(C(=O)O)CC)C(C(=O)O)CC

Computed Properties

• Exact Mass: 206.06132
• Monoisotopic Mass: 206.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 99.9Ų

Experimental Properties

• PSA: 74.6
• LogP: 1.44600